Cas no 100189-84-2 (2,5-Dibromo-m-xylene)

2,5-Dibromo-m-xylene structure
2,5-Dibromo-m-xylene structure
Product Name:2,5-Dibromo-m-xylene
CAS No:100189-84-2
MF:C8H8Br2
MW:263.957120895386
MDL:MFCD00079745
CID:123990
PubChem ID:2758047
Update Time:2024-11-04

2,5-Dibromo-m-xylene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-1,3-dimethylbenzene
    • 2,5-DIBROMO-M-XYLENE
    • Benzene,2,5-dibromo-1,3-dimethyl-
    • 1,4-dibromo-2,6-dimethyl-benzene
    • 1,4-dibromo-m-xylene
    • 2,4-DICHLOROANILINIUM CHLORIDE
    • 2,5-Dibrom-1,3-dimethyl-benzol
    • 2,5-dibromo-1,3-dimethyl-benzene
    • 2,5-Dibromo-O-M-xylene
    • 2,5-dibromoxylene
    • Benzene,2,5-dibromo-1,3-dimethyl
    • 1,4-DIBROMO-2,6-DIMETHYLBENZENE
    • Benzene, 2,5-dibromo-1,3-dimethyl-
    • XXFGKGMZLZIPCN-UHFFFAOYSA-N
    • 1,3-Dimethyl-2,5-dibromobenzene
    • AS00111
    • AS03541
    • SY020696
    • QC
    • MFCD00079745
    • SCHEMBL13550083
    • J-000063
    • 2,5-Dibromo-1,3-dimethyl benzene
    • AS-11475
    • AKOS005148819
    • DTXSID30374145
    • FT-0687090
    • EN300-344791
    • InChI=1/C8H8Br2/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,1-2H
    • 2 pound not5-Dibromo-1 pound not3-dimethylbenzene
    • 100189-84-2
    • DB-000812
    • 2,5-Dibromo-m-xylene
    • MDL： MFCD00079745
    • Inchi： 1S/C8H8Br2/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,1-2H3
    • InChI Key： XXFGKGMZLZIPCN-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=CC(=CC=1C)Br

Computed Properties

  • Exact Mass: 261.89900
  • Monoisotopic Mass: 261.899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.82840

2,5-Dibromo-m-xylene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,5-Dibromo-m-xylene Pricemore >>

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2,5-Dibromo-m-xylene Production Method

Production Method 1

100189-84-2 100189-84-2
556-96-7 556-96-7
615-87-2 615-87-2
576-22-7 576-22-7
583-70-0 583-70-0
90434-19-8 90434-19-8
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ;  12 h, rt
Reference
One-pot aromatic bromination-rearrangement catalyzed by GaCl3
Arisawa, Mieko; et al, ARKIVOC (Gainesville, 2003, (8), 24-34

2,5-Dibromo-m-xylene Preparation Products

2,5-Dibromo-m-xylene Related Literature

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